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Abstract
Iron pentacarbonyl (Fe(CO)₅) is a volatile, highly toxic, and flammable organometallic

compound utilized in various industrial and research applications, including as a precursor for

iron-based nanoparticles and as a catalyst in organic synthesis.[1][2] Its utility is matched by its

significant health hazards, necessitating a thorough understanding of its toxicological profile

and strict adherence to safety protocols. This guide provides an in-depth overview of the

toxicity of iron pentacarbonyl, detailing its physicochemical properties, toxicokinetics, and

mechanisms of toxicity. Furthermore, it outlines comprehensive safety precautions, handling

procedures, emergency response, and waste disposal protocols. All quantitative data are

presented in structured tables for clarity, and key processes are visualized through logical

diagrams to ensure comprehension and adherence to safe laboratory practices.

Physicochemical Properties
Iron pentacarbonyl is a straw-colored to yellow, oily liquid with a musty odor.[3][4] It is volatile

and its vapor is heavier than air, posing an inhalation risk and the potential for distant ignition.

[5][6] It is insoluble in water but soluble in most organic solvents.[5] A critical property is its
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pyrophoric nature, meaning it can spontaneously ignite in air.[6] It is also sensitive to light and

heat, decomposing to form iron oxides and toxic carbon monoxide gas.[5][7]

Property Value References

Chemical Formula Fe(CO)₅ [8]

Molar Mass 195.90 g/mol [4]

Appearance Straw-yellow to dark red liquid [6]

Odor Musty [4]

Boiling Point 103 °C (217 °F) [4]

Melting Point -21 °C (-5.8 °F) [4]

Flash Point -15 °C (5 °F) [6]

Vapor Pressure 21 mmHg at 20 °C [1][2]

Vapor Density 6.74 (Air = 1) [9]

Solubility
Insoluble in water; soluble in

organic solvents
[5]

Toxicity
Iron pentacarbonyl is highly toxic via inhalation, ingestion, and dermal absorption.[6] Its

toxicity is attributed to the intact molecule, which acts as a pulmonary irritant, and its

decomposition products, elemental iron and carbon monoxide, which can lead to systemic

toxicity.[4][7]

Toxicokinetics
Iron pentacarbonyl can be absorbed into the body through inhalation of its vapor, skin

contact, and ingestion.[5] Due to its lipid solubility, it is readily absorbed.[5] Once absorbed, it

can decompose, releasing iron and carbon monoxide. The released iron can contribute to iron

overload and oxidative stress, while carbon monoxide can bind to hemoglobin, leading to

cellular hypoxia.[5][10] Detailed pharmacokinetic data for iron pentacarbonyl is limited.[5]
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Acute Toxicity
Acute exposure to iron pentacarbonyl can cause immediate and delayed effects. Initial

symptoms may include headache, dizziness, nausea, and vomiting.[6] A latent period of 12 to

36 hours may follow, after which more severe symptoms can develop, including fever,

cyanosis, cough, and shortness of breath, which may progress to pulmonary edema, a serious

medical emergency.[5][6][8] High concentrations can lead to respiratory failure, and death may

occur within 4 to 11 days.[5]

Chronic Toxicity
Repeated exposure to lower concentrations of iron pentacarbonyl can lead to chronic health

effects. It may cause bronchitis with symptoms like cough, phlegm, and shortness of breath.

[11] There is also evidence of potential damage to the liver, kidneys, and central nervous

system with prolonged exposure.[11]

Target Organs
The primary target organs for iron pentacarbonyl toxicity are the lungs, central nervous

system, liver, and kidneys.[9]

Quantitative Toxicity Data
Route Species Value References

LC50 (Inhalation) Rat 10 ppm (4 hours) [9]

Mouse
2190 mg/m³ (30

minutes)
[9]

LD50 (Oral) Rat 25 mg/kg [9]

Mouse 62 mg/kg [9]

Rabbit 12 mg/kg [9]

LD50 (Dermal) Rabbit 56 mg/kg [9]

Mechanism of Toxicity (Proposed)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b077669?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/3655
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/Kdheironpentacarbonyl.pdf
https://cameochemicals.noaa.gov/chemical/3655
https://www.cdc.gov/niosh/pel88/13463-40.html
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/Kdheironpentacarbonyl.pdf
https://www.benchchem.com/product/b077669?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/13605290/
https://pubmed.ncbi.nlm.nih.gov/13605290/
https://www.benchchem.com/product/b077669?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/5418916/
https://pubmed.ncbi.nlm.nih.gov/5418916/
https://pubmed.ncbi.nlm.nih.gov/5418916/
https://pubmed.ncbi.nlm.nih.gov/5418916/
https://pubmed.ncbi.nlm.nih.gov/5418916/
https://pubmed.ncbi.nlm.nih.gov/5418916/
https://pubmed.ncbi.nlm.nih.gov/5418916/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precise molecular mechanism of iron pentacarbonyl toxicity is not fully elucidated.[7]

However, it is understood to be a multi-faceted process involving the parent compound and its

decomposition products.
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Caption: Proposed toxicological pathway of iron pentacarbonyl.

Experimental Protocols
Detailed experimental protocols for the key toxicity studies are summarized below based on

available information.

Sunderman et al. (1959) - Acute Inhalation Toxicity in
Rats

Objective: To determine the acute inhalation toxicity of iron pentacarbonyl in rats.

Animals: Male and female Wistar rats (130-180 g).

Exposure Method: Groups of 20 rats were exposed for 30 minutes to various concentrations

of iron pentacarbonyl (1.57, 2.08, 2.98, or 3.62 mg/L).[12] The exposure was conducted in

an 11-L desiccator, with iron pentacarbonyl dissolved in ethyl ether and injected via a

motor-driven syringe.[12]

Endpoint: Lethality was assessed to calculate the LC50 value.

Gage (1970) - Subacute Inhalation Toxicity in Rats
Objective: To investigate the subacute inhalation toxicity of iron pentacarbonyl.
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Animals: Groups of four male and four female rats.

Exposure Method: Rats were exposed to iron pentacarbonyl via inhalation for 5.5 hours per

day. One group was exposed to 7 ppm for eighteen sessions. Other groups were exposed to

higher concentrations of 15 ppm (two sessions) and 33 ppm (one session).[12] The exposure

atmospheres were dynamically generated by injecting a solution of iron pentacarbonyl in
petroleum ether into a metered air stream.[12]

Endpoints: Observations for signs of toxicity, mortality, and post-mortem examination for

pathological changes, including pulmonary edema and congestion.[12]

Safety Precautions and Handling
Due to its high toxicity, flammability, and pyrophoric nature, iron pentacarbonyl must be

handled with extreme caution using stringent safety protocols.

Engineering Controls
Ventilation: All work with iron pentacarbonyl must be conducted in a well-ventilated

chemical fume hood.[13]

Enclosure: For larger quantities or continuous processes, a glove box or other enclosed

system is recommended.

Inert Atmosphere: Handling and storage under an inert atmosphere (e.g., nitrogen or argon)

is crucial to prevent spontaneous ignition.[5][9]

Electrical Equipment: Use only explosion-proof electrical equipment and non-sparking tools.

[11] All equipment should be properly grounded and bonded.[11]

Personal Protective Equipment (PPE)
Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing

apparatus (SCBA) or a supplied-air respirator is required when handling iron
pentacarbonyl.[11]

Hand Protection: Wear chemically resistant gloves, such as neoprene or nitrile rubber.[6]
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Eye Protection: Chemical splash goggles and a face shield are mandatory.[9]

Skin and Body Protection: A flame-resistant lab coat or coveralls and closed-toe shoes are

required. For tasks with a higher risk of splashing, a chemical-resistant apron or suit should

be worn.[9]

Storage
Store in a cool, dry, dark, and well-ventilated area, away from heat, sparks, and open flames.

[5][9]

Containers should be tightly sealed and stored under an inert gas.[5]

Store separately from oxidizing agents, acids, and bases.[13]

Use only unbreakable packaging or place breakable containers inside a secondary

unbreakable container.[5]

Standard Handling Workflow
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Caption: Standard workflow for handling iron pentacarbonyl.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving iron
pentacarbonyl.

Spills and Leaks
Evacuation: Evacuate all non-essential personnel from the area.

Ignition Sources: Eliminate all sources of ignition.[11]

Ventilation: Ensure adequate ventilation.
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Containment: For small spills, cover with an inert absorbent material such as sand, dry lime,

or soda ash.[11] Do not use combustible materials like sawdust.[5]

Cleanup: Wearing full PPE, carefully collect the absorbed material into a sealable container

for disposal as hazardous waste.[5]

Decontamination: Decontaminate the spill area thoroughly.

Fire
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[11] Do not

use a solid stream of water as it may spread the fire.[13]

Firefighter Protection: Firefighters must wear full protective gear, including an SCBA.

Container Cooling: Use a water spray to keep fire-exposed containers cool to prevent

explosion.[11]

Toxic Fumes: Be aware that fires will produce toxic iron oxide and carbon monoxide fumes.

[11]

First Aid
Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with large

amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[11]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[11]

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.

Seek immediate medical attention.[8]

Note: The effects of exposure may be delayed.[6] Anyone with a known or suspected exposure

to iron pentacarbonyl should be kept under medical observation for 24 to 48 hours.[5]
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Emergency Response Logic
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Caption: Logical flow for emergency response to an iron pentacarbonyl incident.

Waste Disposal
All waste containing iron pentacarbonyl, including contaminated absorbents and PPE, must

be treated as hazardous waste.[14] It should be collected in sealed, properly labeled containers

and disposed of through a licensed hazardous waste disposal company in accordance with all

local, state, and federal regulations.

Conclusion
Iron pentacarbonyl is a valuable chemical reagent with significant hazards. A comprehensive

understanding of its toxic properties and strict adherence to the safety and handling procedures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b077669?utm_src=pdf-body-img
https://www.benchchem.com/product/b077669?utm_src=pdf-body
https://www.benchchem.com/product/b077669?utm_src=pdf-body
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/acutea-c-1.pdf
https://www.benchchem.com/product/b077669?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


outlined in this guide are paramount for the protection of researchers, scientists, and all

laboratory personnel. By implementing robust engineering controls, utilizing appropriate

personal protective equipment, and being prepared for emergencies, the risks associated with

the use of iron pentacarbonyl can be effectively managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Mitochondria and Iron: Current Questions - PMC [pmc.ncbi.nlm.nih.gov]

3. Iron pentacarbonyl - Wikipedia [en.wikipedia.org]

4. Iron pentacarbonyl - Sciencemadness Wiki [sciencemadness.org]

5. kansashealthsystem.com [kansashealthsystem.com]

6. IRON PENTACARBONYL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

7. Iron Pentacarbonyl Acute Exposure Guideline Levels - Acute Exposure Guideline Levels
for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]

8. cdc.gov [cdc.gov]

9. The subacute inhalation toxicity of 109 industrial chemicals - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. Inhibition of iron overload-induced apoptosis and necrosis of bone marrow mesenchymal
stem cells by melatonin - PMC [pmc.ncbi.nlm.nih.gov]

11. A toxicity study of iron pentacarbonyl - PubMed [pubmed.ncbi.nlm.nih.gov]

12. The subacute inhalation toxicity of 109 industrial chemicals - PMC [pmc.ncbi.nlm.nih.gov]

13. Cellular iron uptake, trafficking and metabolism: Key molecules and mechanisms and
their roles in disease - PubMed [pubmed.ncbi.nlm.nih.gov]

14. oehha.ca.gov [oehha.ca.gov]

To cite this document: BenchChem. ["toxicity and safety precautions for handling iron
pentacarbonyl"]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b077669?utm_src=pdf-body
https://www.benchchem.com/product/b077669?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Evaluation-of-the-apoptosis-and-necrosis-inducing-potentials-of-CoFe2O4-NPs-as-assayed_fig1_305314552
https://pmc.ncbi.nlm.nih.gov/articles/PMC5538026/
https://en.wikipedia.org/wiki/Iron_pentacarbonyl
https://www.sciencemadness.org/smwiki/index.php/Iron_pentacarbonyl
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/Kdheironpentacarbonyl.pdf
https://cameochemicals.noaa.gov/chemical/3655
https://www.ncbi.nlm.nih.gov/books/NBK207885/
https://www.ncbi.nlm.nih.gov/books/NBK207885/
https://www.cdc.gov/niosh/pel88/13463-40.html
https://pubmed.ncbi.nlm.nih.gov/5418916/
https://pubmed.ncbi.nlm.nih.gov/5418916/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5458235/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5458235/
https://pubmed.ncbi.nlm.nih.gov/13605290/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1009036/
https://pubmed.ncbi.nlm.nih.gov/25661197/
https://pubmed.ncbi.nlm.nih.gov/25661197/
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/acutea-c-1.pdf
https://www.benchchem.com/product/b077669#toxicity-and-safety-precautions-for-handling-iron-pentacarbonyl
https://www.benchchem.com/product/b077669#toxicity-and-safety-precautions-for-handling-iron-pentacarbonyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b077669#toxicity-and-safety-precautions-for-handling-
iron-pentacarbonyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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